Cas no 1781461-68-4 (Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate
• CAS No: 1781461-68-4
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5756412
• PubChem ID: 105515121
• Update Time: 2025-05-27

Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate
• 1781461-68-4
• EN300-1898563
• Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-6-4-5-9(16)7-12(13,14)8-15/h9H,4-8,15H2,1-3H3
• InChI Key： OMNWTRAUQYDHJJ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1CCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate (CAS No. 1781461-68-4)

The compound Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate (CAS No. 1781461-68-4) is a highly specialized pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the difluoropropyl moiety and tert-butyl carbamate protection, make it a valuable intermediate for drug discovery. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing trending topics like fluorinated building blocks and peptide mimetics.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, a key focus in medicinal chemistry. The presence of difluoromethyl groups in Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate aligns with this trend, as fluorination often improves drug-like properties. Researchers frequently search for "fluorinated pyrrolidine derivatives" or "CAS 1781461-68-4 applications," reflecting its growing importance in small-molecule therapeutics.

The synthesis of this compound typically involves multi-step organic reactions, including Boc protection and reductive amination. Its chiral pyrrolidine core is particularly attractive for designing enzyme inhibitors and GPCR modulators, addressing popular queries like "how to synthesize pyrrolidine carbamates." The tert-butyloxycarbonyl (Boc) group ensures stability during synthetic manipulations, a feature highly valued in peptide chemistry.

From a drug discovery perspective, Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate serves as a precursor for protease-resistant scaffolds, a hot topic in biologics development. Its amino-difluoropropyl side chain mimics natural amino acids while resisting degradation, answering frequent searches such as "non-natural amino acid analogs." This property is critical for developing oral therapeutics with improved pharmacokinetics.

Analytical characterization of CAS No. 1781461-68-4 relies on advanced techniques like NMR spectroscopy and mass spectrometry, often discussed in forums on "structure elucidation of fluorinated compounds." The compound’s logP and hydrogen-bonding capacity are also frequently analyzed, as these parameters influence its cell permeability—a recurring theme in ADMET studies.

In conclusion, Tert-butyl 2-(3-amino-2,2-difluoropropyl)pyrrolidine-1-carboxylate exemplifies the intersection of fluorine chemistry and drug design. Its versatility addresses contemporary challenges in targeted therapy and catalysis, making it a subject of ongoing research. For those exploring "Boc-protected pyrrolidines" or "difluorinated synthons," this compound offers a compelling case study in innovation.